Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl-

• CAS RN: 103089-98-1
• Molecular Formula: C15H13BrOS
• Molecular Weight: 321.2 g/mol
• IUPAC Name: 2-bromo-1-(4-methylsulfanylphenyl)-2-phenylethanone
• InChI: InChI=1S/C15H13BrOS/c1-18-13-9-7-12(8-10-13)15(17)14(16)11-5-3-2-4-6-11/h2-10,14H,1H3
• InChI Key: VEWKGZMQJDVPJS-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)C(C2=CC=CC=C2)Br

Description

Ethanone, 2-bromo-1-[4-(methylthio)phenyl]-2-phenyl- is a useful research compound. Its molecular formula is C15H13BrOS and its molecular weight is 321.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 30 g (0.12 mole) of 2-phenyl-1-(4-methylthiophenyl)ethanone in 45 ml of methylene chloride and 450 ml of ether was added dropwise a solution of 20.8 g (0.13 mole) of bromine in 65 ml of methylene chloride. The reaction mixture decolorized and became slightly exothermic. After stirring an additional 30 minutes, the reaction mixture was concentrated under vacuum. The crystalline product was collected by filtration and washed with hexane to give 36.3 g (91.5%) of 2-bromo-2-phenyl-1-(4-methylthiophenyl)ethanone as an off-white solid, m.p. 101°-103°.